Cas no 1021249-06-8 (3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021249-06-8
• MF: C₂₀H₂₃N₇O₃
• MW: 409.441723108292
• CID: 6413162
• PubChem ID: 42111810
• Update Time: 2025-07-15

3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1-(2,5-dimethoxyphenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea
• 1-(2,5-dimethoxyphenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea
• AKOS024502065
• 1021249-06-8
• F5235-0082

• Inchi： 1S/C20H23N7O3/c1-29-14-6-7-16(30-2)15(13-14)24-20(28)23-12-11-22-18-8-9-19(27-26-18)25-17-5-3-4-10-21-17/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H,21,25,27)(H2,23,24,28)
• InChI Key： XXKDDEYFAMLJQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)=O)OC

Computed Properties

• Exact Mass: 409.18623762g/mol
• Monoisotopic Mass: 409.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Additional information on 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Introduction to 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021249-06-8, identified as 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates multiple functional groups, including dimethoxyphenyl, pyridinyl, and pyridazinyl moieties, which contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of pyridazine and pyridine rings in this molecule suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. Such structural features are particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular pathways.

In particular, the urea moiety within the molecular structure of this compound plays a pivotal role in modulating its interactions with biological systems. Urea-based derivatives are well-known for their ability to form hydrogen bonds, a key interaction mechanism in enzyme-inhibitor binding. This property makes 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea a promising candidate for further exploration in the development of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Current research endeavors are focused on elucidating the pharmacological profile of this compound through both computational and experimental methodologies. Computational studies have been instrumental in predicting the binding modes of this molecule with various biological targets, providing insights into its potential therapeutic efficacy. These studies often employ molecular docking techniques to simulate the interactions between the compound and proteins such as kinases, transcription factors, and other enzymes relevant to disease pathways.

Experimental validation of these computational predictions is equally crucial. In vitro assays have been designed to assess the inhibitory activity of 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea against key enzymes implicated in disease processes. Initial results from these assays have shown encouraging activity profiles, particularly against enzymes involved in tumor proliferation and survival. These findings underscore the potential of this compound as a lead molecule for further optimization into a clinical candidate.

The synthesis of complex molecules like 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea represents a significant challenge due to the multiple stereocenters and functional groups involved. However, advances in synthetic chemistry have enabled more efficient and scalable routes for producing such compounds. Techniques such as multi-step organic synthesis combined with modern catalytic methods have been employed to construct the desired molecular framework with high precision.

The integration of automation and continuous flow chemistry has further enhanced the efficiency of synthesizing complex molecules like this one. These technologies allow for rapid screening of synthetic pathways and optimization of reaction conditions, reducing both time-to-market and production costs. Such innovations are critical for translating promising lead compounds into viable therapeutic agents that can address unmet medical needs.

The pharmacokinetic properties of 3-(2,5-dimethoxyphenyl)-1-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea are also under investigation to ensure its suitability for clinical application. Parameters such as solubility, stability, bioavailability, and metabolic clearance are carefully evaluated to predict how well the compound will behave within a biological system. These studies often involve preclinical models to assess toxicity profiles and identify any potential side effects before human trials can commence.

The role of dimethoxyphenyl groups in influencing the pharmacokinetic behavior of this compound is particularly noteworthy. These aromatic substituents can enhance lipophilicity while also contributing to metabolic stability through their resistance to oxidative degradation. This balance is crucial for achieving optimal pharmacokinetic properties, ensuring that the compound remains active within the body long enough to exert its therapeutic effects.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for maximizing the potential of 3-(2,5-dimethoxyphenyl)-1-[2-{(6-{[pyridin{y}-amino]pyridazin{y}-3-{y}]amino})ethyl]urea. By leveraging cutting-edge technologies such as high-throughput screening (HTS), CRISPR-based genetic engineering, and artificial intelligence-driven drug discovery platforms, scientists can accelerate the identification of novel therapeutic targets and optimize molecular structures for improved efficacy.

The broader implications of this research extend beyond individual therapeutic applications. The development of new chemical entities like CAS number 1021249{06}{8} contributes to our fundamental understanding of molecular interactions within biological systems. This knowledge not only advances drug discovery but also provides insights into disease mechanisms at a molecular level.

In conclusion,3-({y}(y){y}{y}{y})dimethoxyphen(y){y}){y}{y}(1[{y}({y}{y}(6[({y}{y}{y}){y}{yy}){yyyy}){yyyy}){yyyy}){yyyy}ethyl)yurea stands as a testament to the ingenuity and perseverance inherent in modern chemical biology research. Its complex structure offers numerous opportunities for therapeutic intervention across various disease areas while posing significant challenges that drive innovation in synthetic methodologies. As scientists continue to unravel its potential through rigorous investigation,this compound promises to play an increasingly important role in shaping future treatments for human health.